Cas no 3727-17-1 (3,6-dimethyl-2-prop-2-enylphenol)

• Product Name: 3,6-dimethyl-2-prop-2-enylphenol
• CAS No: 3727-17-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1482949
• PubChem ID: 246766
• Update Time: 2025-04-21

3,6-dimethyl-2-prop-2-enylphenol Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-2-prop-2-enylphenol
• 2-Allyl-3,6-dimethyl-phenol
• 6-Allyl-2,5-xylenol
• AC1Q79FK
• SureCN8316943
• 2-Allyl-3.6-dimethyl-phenol
• AR-1F0025
• CTK1C4555
• 3,6-dimethyl-2-prop-2-enyl-phenol
• 2-allyl-3,6-dimethylphenol
• 3-Hydroxy-1.4-dimethyl-2-allyl-benzol
• NSC60244
• AC1L6IST
• 3,6-dimethyl-2-(prop-2-en-1-yl)phenol
• 2-Allyl-3,6-dimethyl-phenol; 6-Allyl-2,5-xylenol; AC1Q79FK; SureCN8316943; 2-Allyl-3.6-dimethyl-phenol; AR-1F0025; CTK1C4555; 3,6-dimethyl-2-prop-2-enyl-phenol; 2-allyl-3,6-dimethylphenol; 3-Hydroxy-1.4-dimethyl-2-allyl-benzol; NSC60244; AC1L6IST; 3,6-dimethyl-2-(prop-2-en-1-yl)phenol;
• DTXSID80289311
• SCHEMBL8316943
• NSC-60244
• AKOS005352517
• 3727-17-1
• OPXKDTAJJMNIHI-UHFFFAOYSA-N

• Inchi： 1S/C11H14O/c1-4-5-10-8(2)6-7-9(3)11(10)12/h4,6-7,12H,1,5H2,2-3H3
• InChI Key： OPXKDTAJJMNIHI-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(C)=C1CC=C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.73750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols